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Introduction
Allyl methacrylate (AMA) is a versatile monomer that possesses dual functionality due to the

presence of both a methacrylate and an allyl group.[1][2][3][4] This unique structure allows for a

two-stage curing process, making it a valuable component in the synthesis of polymers with

tailored properties.[1][5] It is utilized in a variety of applications, including the production of

dental materials, industrial coatings, optical polymers, and as a cross-linking agent to enhance

the hardness and thermal resistance of resins.[2][4][6][7] A thorough understanding of its

physical properties is crucial for its effective and safe use in research, development, and

manufacturing. This guide provides an in-depth overview of the core physical characteristics of

allyl methacrylate monomer.

Core Physical Properties
The physical properties of allyl methacrylate have been determined by various methods and

are summarized below. It is important to note that minor variations in reported values can occur

due to differences in measurement techniques and sample purity.
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Property Value Source(s)

Chemical Formula C7H10O2 [1][8]

Molecular Weight 126.15 g/mol [1][2][3][8][9][10]

Appearance Colorless, transparent liquid [1][6][9][10][11]

Odor Pungent, characteristic [9][10][11]

CAS Number 96-05-9 [1][2][3]

Tabulated Physical Property Data
The following tables provide a consolidated summary of the key quantitative physical properties

of allyl methacrylate monomer.

Table 1: Thermal Properties

Property Value Conditions Source(s)

Boiling Point 141 - 150 °C
At 1013.25 mbar

(standard pressure)
[1][2][6][9][11]

59 - 61 °C At 43 mmHg [2][3][4][8][12]

60 °C At 43 Torr [13]

Melting Point -65 °C to -75 °C
[1][2][4][6][7][8][10][12]

[13][14]

Flash Point 33.9 - 37.8 °C [1][6][7][9][10][11][14]

Table 2: Density and Optical Properties
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Property Value Conditions Source(s)

Density 0.930 - 0.945 g/cm³ At 20 °C [1][6][7][9][11][13]

0.938 g/mL At 25 °C [2][3][4][8][12][15]

Refractive Index (nD) 1.436 - 1.437 At 20 °C
[2][3][4][6][7][8][9][12]

[13][14][15][16]

Table 3: Viscosity and Other Properties

Property Value Conditions Source(s)

Viscosity 0.72 - 12 mPa·s At 20-25 °C [6][9][11]

Vapor Pressure 4.6 - 5.77 mmHg At 20-25 °C
[1][3][4][8][9][11][12]

[13][14][15]

Water Solubility 4 - 4.1 g/L At 20 °C [4][13][15]

2200 mg/L [1][2][12]

Log Kow (Octanol-

Water Partition

Coefficient)

2.15 At 25°C [1][2][4][12][15]

Experimental Protocols for Physical Property
Determination
The following sections outline the standardized methodologies for determining the key physical

properties of liquid monomers like allyl methacrylate. These protocols are based on

internationally recognized standards to ensure accuracy and reproducibility.

Boiling Point Determination (OECD 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The OECD Test Guideline 103 describes several methods

for this determination.[17][18]
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Ebulliometer Method: This method involves measuring the boiling point by observing the

temperature at which the liquid and vapor phases are in equilibrium at a known pressure. An

ebulliometer is a specialized apparatus designed for precise boiling point measurements.

Dynamic Method: In this method, the vapor pressure of the substance is measured as a

function of temperature. The boiling point is the temperature at which the vapor pressure

reaches 101.325 kPa.[17]

Distillation Method: This involves distilling the substance and recording the temperature at

which the liquid boils and condenses.[17]

Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal

analysis techniques can be used to determine the boiling point by detecting the endothermic

transition associated with boiling.[17]

Density Determination (ASTM D4052)
The density of a liquid is its mass per unit volume. ASTM D4052 is a standard test method for

determining the density and relative density of liquids using a digital density meter.[7]

Apparatus: A digital density meter capable of measuring the density of a liquid within the

desired temperature range.

Procedure:

Calibrate the instrument with dry air and a certified reference standard (e.g., pure water).

Introduce a representative sample of allyl methacrylate into the oscillating U-tube of the

density meter.

Allow the temperature of the sample to equilibrate to the specified measurement

temperature (e.g., 20°C or 25°C).

The instrument measures the oscillation period of the U-tube containing the sample, which

is directly related to the density of the sample.

The density is then displayed by the instrument.
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Viscosity Determination (Capillary Viscometer Method)
Viscosity is a measure of a fluid's resistance to flow. For low-viscosity monomers like allyl
methacrylate, a capillary viscometer is often used.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde or Cannon-Fenske type)

and a constant temperature water bath.

Procedure:

A known volume of the allyl methacrylate sample is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.

The time taken for the liquid to flow between two marked points on the capillary is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Refractive Index Determination (ASTM D1218)
The refractive index is a dimensionless number that describes how light propagates through a

substance. ASTM D1218 is a standard test method for the refractive index of transparent

liquids.[2][3][6][13]

Apparatus: A refractometer (e.g., an Abbe refractometer) with a light source, typically a

sodium lamp (D-line).

Procedure:

Calibrate the refractometer using a standard reference material with a known refractive

index.
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Apply a small amount of the allyl methacrylate sample to the prism of the refractometer.

Circulate water from a constant temperature bath through the prisms to maintain a

constant temperature (e.g., 20°C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the intersection of the crosshairs.

Read the refractive index directly from the instrument's scale.

Water Solubility Determination (OECD 105)
Water solubility is the maximum concentration of a substance that can dissolve in water at a

given temperature. The OECD Test Guideline 105 outlines the flask method for substances

with solubilities above 10 mg/L.[9][11][15][16][19]

Procedure:

An excess amount of allyl methacrylate is added to a known volume of distilled water in a

flask.

The mixture is agitated at a constant temperature for a sufficient period to reach

equilibrium (typically 24 hours).

The mixture is then allowed to stand to separate the undissolved monomer.

A sample of the aqueous phase is carefully removed, ensuring no undissolved droplets

are included.

The concentration of allyl methacrylate in the aqueous sample is determined using a

suitable analytical technique, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Vapor Pressure Determination (ASTM D2879)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature. The isoteniscope method (ASTM D2879) is a

standard procedure for determining the vapor pressure of liquids.[1]
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Apparatus: An isoteniscope, which is a specialized glass apparatus, a pressure measuring

device, and a constant temperature bath.

Procedure:

A sample of allyl methacrylate is placed in the isoteniscope bulb.

The apparatus is evacuated to remove air.

The sample is heated to the desired temperature in the constant temperature bath.

The vapor pressure of the sample is balanced against a known pressure of an inert gas,

and the pressure is measured.

This is repeated at several temperatures to establish the vapor pressure-temperature

relationship.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of a liquid monomer such as allyl methacrylate.
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Workflow for Physical Property Characterization of Allyl Methacrylate

Sample Preparation and Purity Analysis

Primary Physical Property Determination

Secondary and Safety-Related Properties

Obtain Allyl Methacrylate Sample

Determine Purity (e.g., via GC)

Density (ASTM D4052)

Flash PointViscosity (Capillary Viscometer)

Refractive Index (ASTM D1218)

Compile Technical Data Sheet

Boiling Point (OECD 103)

Vapor Pressure (ASTM D2879) Water Solubility (OECD 105)

Click to download full resolution via product page

Caption: Logical workflow for the characterization of allyl methacrylate's physical properties.

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of

allyl methacrylate monomer, presenting quantitative data in a structured format and outlining

the standard experimental protocols for their determination. The provided information is

intended to be a valuable resource for researchers, scientists, and drug development
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professionals, facilitating the safe and effective use of this important monomer in various

scientific and industrial applications. A clear understanding of these properties is fundamental

for process design, quality control, and safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/product/b124383#physical-properties-of-allyl-methacrylate-monomer
https://www.benchchem.com/product/b124383#physical-properties-of-allyl-methacrylate-monomer
https://www.benchchem.com/product/b124383#physical-properties-of-allyl-methacrylate-monomer
https://www.benchchem.com/product/b124383#physical-properties-of-allyl-methacrylate-monomer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

